Cas no 1170833-84-7 (1-(benzenesulfonyl)-4-2-(2-bromophenyl)ethylpiperidine-4-carboxylic acid)

• Product Name: 1-(benzenesulfonyl)-4-2-(2-bromophenyl)ethylpiperidine-4-carboxylic acid
• CAS No: 1170833-84-7
• MF: C₂₀H₂₂BrNO₄S
• MW: 452.361983776093
• CID: 6418934
• PubChem ID: 44116854
• Update Time: 2025-07-15

1-(benzenesulfonyl)-4-2-(2-bromophenyl)ethylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-4-2-(2-bromophenyl)ethylpiperidine-4-carboxylic acid
• 1-(benzenesulfonyl)-4-[2-(2-bromophenyl)ethyl]piperidine-4-carboxylic acid
• 1170833-84-7
• F2189-0072
• 4-(2-bromophenethyl)-1-(phenylsulfonyl)piperidine-4-carboxylic acid
• AKOS015957418

• Inchi： 1S/C20H22BrNO4S/c21-18-9-5-4-6-16(18)10-11-20(19(23)24)12-14-22(15-13-20)27(25,26)17-7-2-1-3-8-17/h1-9H,10-15H2,(H,23,24)
• InChI Key： ZQXKJOUMCDGHKO-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2)(=O)=O)CCC(CCC2=CC=CC=C2Br)(C(O)=O)CC1

Computed Properties

• Exact Mass: 451.04529g/mol
• Monoisotopic Mass: 451.04529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.1Ų

Additional information on 1-(benzenesulfonyl)-4-2-(2-bromophenyl)ethylpiperidine-4-carboxylic acid

Introduction to 1-(benzenesulfonyl)-4-2-(2-bromophenyl)ethylpiperidine-4-carboxylic acid (CAS No. 1170833-84-7)

1-(benzenesulfonyl)-4-2-(2-bromophenyl)ethylpiperidine-4-carboxylic acid, identified by its CAS number 1170833-84-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and pharmacological properties. The presence of a benzenesulfonyl group and a bromophenyl-substituted ethyl chain in its molecular framework imparts unique chemical and biological characteristics, making it a subject of intense study in drug discovery and development.

The molecular structure of 1-(benzenesulfonyl)-4-2-(2-bromophenyl)ethylpiperidine-4-carboxylic acid consists of a piperidine core, which is a six-membered aromatic ring containing one nitrogen atom. This nitrogen atom is further substituted with an ethyl chain that is linked to a 2-bromophenyl group, enhancing the compound's potential for interactions with biological targets. Additionally, the benzenesulfonyl group attached to the piperidine ring introduces a polar, sulfonamide moiety, which can influence solubility, metabolic stability, and binding affinity.

In recent years, there has been growing interest in the development of novel piperidine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in treating various therapeutic conditions, including neurological disorders, cancer, and infectious diseases. The specific substitution pattern in 1-(benzenesulfonyl)-4-2-(2-bromophenyl)ethylpiperidine-4-carboxylic acid makes it an intriguing candidate for further investigation.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, piperidine derivatives have been extensively studied for their role as central nervous system (CNS) therapeutics. The benzenesulfonyl group can modulate receptor binding properties, while the bromophenyl moiety may enhance metabolic stability and bioavailability. Such structural features are often exploited in the design of drugs targeting neurotransmitter systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-(benzenesulfonyl)-4-2-(2-bromophenyl)ethylpiperidine-4-carboxylic acid with various biological targets. These studies suggest that the compound may interact with proteins involved in signal transduction pathways, potentially leading to therapeutic effects. For example, preliminary simulations indicate that this compound could bind to enzymes or receptors implicated in pain modulation or neuroprotection.

The synthesis of 1-(benzenesulfonyl)-4-2-(2-bromophenyl)ethylpiperidine-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzenesulfonyl group typically involves sulfonylation reactions, while the bromophenyl ethyl chain can be incorporated through nucleophilic substitution or other coupling strategies. The synthesis pathway must be optimized to ensure high yield and purity, which are critical for subsequent pharmacological evaluation.

In terms of pharmacokinetic properties, the presence of both polar and non-polar substituents in 1-(benzenesulfonyl)-4-2-(2-bromophenyl)ethylpiperidine-4-carboxylic acid suggests potential for oral bioavailability. However, further studies are needed to assess its metabolic stability and excretion profiles. These parameters are essential for determining whether the compound will exhibit desirable pharmacokinetic properties in vivo.

One area where this compound shows promise is in the treatment of neurological disorders. Piperidine derivatives have been investigated for their potential as monoamine oxidase (MAO) inhibitors or serotonin reuptake inhibitors (SRIs). The structural features of 1-(benzenesulfonyl)-4-2-(2-bromophenyl)ethylpiperidine-4-carboxylic acid could theoretically allow it to modulate these pathways effectively. However, more research is required to validate these hypotheses through in vitro and in vivo studies.

Another exciting application lies in oncology research. Piperidine-based compounds have been explored as kinase inhibitors due to their ability to disrupt aberrant signaling pathways involved in cancer cell proliferation. The specific substitution pattern in 1-(benzenesulfonyl)-4-2-(2-bromophenyl)ethylpiperidine-4-carboxylic acid may confer selectivity against certain kinases, making it a valuable tool for developing targeted cancer therapies.

The benzenesulfonyl group is particularly noteworthy as it can serve as a handle for further derivatization or conjugation with other bioactive molecules. This flexibility allows researchers to explore novel drug formulations or prodrugs that could enhance therapeutic efficacy or reduce side effects.

Recent publications have highlighted the importance of scaffold diversity in drug discovery programs. Compounds like 1-(benzenesulfonyl)-4-2-(2-bromophenyl)ethylpiperidine-4-carboxylic acid exemplify how structural modifications can lead to new pharmacological entities with unique properties. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify promising derivatives for further optimization.

In conclusion,1-(benzenesulfonyl)-4-2-(2-bromophenyl)ethylpiperidine-4-carboxylic acid (CAS No. 1170833-84-7) represents a fascinating compound with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further pharmacological exploration. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in shaping future treatments.